Ganoderic acid TR

• Molecular Formula: C30H44O4
• Molecular Weight: 468.7 g/mol
• InChI: InChI=1S/C30H44O4/c1-18(9-8-10-19(2)26(33)34)22-17-25(32)30(7)21-11-12-23-27(3,4)24(31)14-15-28(23,5)20(21)13-16-29(22,30)6/h10-11,13,18,22-23,25,32H,8-9,12,14-17H2,1-7H3,(H,33,34)/b19-10+/t18-,22-,23+,25+,28-,29-,30-/m1/s1
• InChIKey: SNZQBBATMLGADX-VVUVUVSISA-N

Ganoderic Acid TR: Identity and Procurement Context

Ganoderic acid TR (CAS 862893-75-2, C30H44O4, MW 468.67) is a lanostane-type triterpenoid first isolated from the fruiting bodies of Ganoderma lucidum (Reishi) via 5α-reductase inhibitory activity-guided fractionation in 2006 . Structurally defined as 15α-hydroxy-3-oxolanosta-7,9(11),24(E)-trien-26-oic acid, the compound belongs to the ganoderic acid family of over 150 oxygenated triterpenoids characteristic of Ganoderma species . Unlike the majority of in-class ganoderic acids that exhibit either anti-influenza or anti-androgenic activity in isolation, ganoderic acid TR demonstrates a quantifiable dual-target profile spanning both influenza neuraminidase (NA) inhibition and 5α-reductase inhibition, which establishes it as a mechanistically distinct research tool within the ganoderic acid chemical space .

• [1] Liu, J., Shimizu, K., & Kondo, R. (2006). Ganoderic acid TR, a new lanostanoid with 5α-reductase inhibitory activity from the fruiting body of Ganoderma lucidum. Natural Product Communications, 1(5), 345–350. DOI: 10.1177/1934578X0600100501 View Source
• [2] Zhu, Q. et al. (2015). Inhibition of neuraminidase by Ganoderma triterpenoids and implications for neuraminidase inhibitor design. Scientific Reports, 5, 13194. DOI: 10.1038/srep13194 View Source

Why Analogs Cannot Substitute Ganoderic Acid TR

Ganoderic acid TR occupies a unique pharmacological intersection that is not replicated by its closest structural analogs. Ganoderic acid T-Q (GA-T-Q), the most structurally similar congener differing only at the R5 substituent (–OH vs. –OCOCH3), displays 3.2-fold higher cytotoxicity (CC50 28.2 μM vs. 91.6 μM in MCF7 cells) despite comparable NA inhibition, while lacking any documented 5α-reductase activity . Conversely, ganoderic acid DM—the most potent co-occurring 5α-reductase inhibitor—shows weaker enzyme inhibition (IC50 10.6 μM vs. 8.5 μM for TR) and demonstrates only 50–55% NA inhibition at 200 μM, compared to TR's 87–97% . These quantitative divergences arise from specific structure–activity relationships: the C-15 hydroxyl stereochemistry (S-configuration as confirmed by Mosher's method), the C-26 carboxyl group (methyl esterification abolishes 5α-reductase activity), and the backbone A scaffold with Δ⁷,⁹⁽¹¹⁾ diene system are all non-redundant contributors to TR's dual-target profile . Substituting TR with any single-target ganoderic acid would therefore compromise either the NA-inhibition dimension or the 5α-reductase dimension of an experimental system designed around this compound.

• [1] Zhu, Q. et al. (2015). Inhibition of neuraminidase by Ganoderma triterpenoids and implications for neuraminidase inhibitor design. Scientific Reports, 5, 13194. Table 2. DOI: 10.1038/srep13194 View Source
• [2] Liu, J., Shimizu, K., & Kondo, R. (2006). Ganoderic acid TR, a new lanostanoid with 5α-reductase inhibitory activity from the fruiting body of Ganoderma lucidum. Natural Product Communications, 1(5), 345–350. View Source
• [3] Liu, J. et al. (2012). Quantitative determination of the representative triterpenoids in the extracts of Ganoderma lucidum with different growth stages using HPLC for evaluation of their 5α-reductase inhibitory properties. Food Chemistry, 133(3), 1034–1038. DOI: 10.1016/j.foodchem.2012.01.034 View Source

Ganoderic Acid TR vs Analogs: Quantitative Evidence

Dual-Target Inhibition vs T-Q and DM

Ganoderic acid TR is the only ganoderic acid with documented, quantifiable dual inhibitory activity against both influenza neuraminidase (NA) and 5α-reductase. Ganoderic acid T-Q (GA-T-Q), the closest structural neighbor differing only by an R5 acetyl vs. hydroxyl group, inhibits NA (H1N1 IC50 5.6 μM; H5N1 IC50 1.2 μM) but has no reported 5α-reductase activity . Ganoderic acid DM, a known 5α-reductase inhibitor (IC50 10.6 μM), shows only 50–55% NA inhibition at 200 μM—markedly below TR's 87–97% . Thus, among >150 structurally characterized ganoderic acids, TR uniquely spans both therapeutic target classes in a single molecular entity .

Evidence Dimension	Dual-target inhibitory activity (NA inhibition rate at 200 μM + 5α-reductase IC50)
Target Compound Data	NA(H1N1): 87.4 ± 1.6% inhibition; NA(H5N1): 96.5 ± 0.3% inhibition; 5α-reductase IC50: 8.5 μM
Comparator Or Baseline	GA-T-Q: NA(H1N1) 81.7%, NA(H5N1) 94.4%, no 5α-reductase activity reported. GA-DM: NA(H1N1) 50.4%, NA(H5N1) 55.2%, 5α-reductase IC50 10.6 μM
Quantified Difference	TR exceeds GA-T-Q by 5.7% (H1N1) and 2.1% (H5N1) in NA inhibition while adding 5α-reductase activity absent in T-Q. TR is 1.25-fold more potent (8.5 vs. 10.6 μM) than GA-DM on 5α-reductase and 1.73–1.75-fold higher NA inhibition
Conditions	In vitro NA inhibition assay at 200 μM compound concentration against recombinant NA subtypes; 5α-reductase inhibition assay using rat liver microsomes

Why This Matters

For procurement decisions, TR provides a single-compound solution for research programs investigating NA/5α-reductase crosstalk or dual-pathway pharmacology, eliminating the need to purchase and validate two separate analogs.

• [1] Zhu, Q. et al. (2015). Inhibition of neuraminidase by Ganoderma triterpenoids and implications for neuraminidase inhibitor design. Scientific Reports, 5, 13194. Table 1 & Table 2. View Source
• [2] Liu, J., Shimizu, K., & Kondo, R. (2006). Ganoderic acid TR, a new lanostanoid with 5α-reductase inhibitory activity. Natural Product Communications, 1(5), 345–350. IC50 8.5 μM. View Source
• [3] Boh, B. et al. (2014). Ganoderic Acid and Lucidenic Acid (Triterpenoid). In: The Enzymes, Vol. 36, pp. 33–56. Academic Press. View Source

Cytotoxicity in MCF7 Cells vs T-Q

In a direct head-to-head cytotoxicity assessment against MCF7 human breast adenocarcinoma cells, ganoderic acid TR demonstrated a CC50 of 91.6 ± 3.4 μM, representing a 3.2-fold lower cytotoxicity than ganoderic acid T-Q (CC50 28.2 ± 0.8 μM) . This difference is structurally attributable to the R5 substituent: TR's hydroxyl group vs. T-Q's acetyl ester. The lower cytotoxicity of TR translates into a wider in vitro safety margin: the CC50/IC50 ratio for H1N1 NA inhibition is 19.9 for TR versus 5.0 for T-Q, indicating a 4-fold larger selectivity window . Notably, TR's CC50 also substantially exceeds that of ganoderic acid T-N (CC50 24.4 μM), ganoderic acid Sz (CC50 50.6 μM), and ganoderic acid S (CC50 80.9 μM) within the same backbone A series .

Evidence Dimension	Cytotoxicity (CC50) against MCF7 cells and selectivity window (CC50 / H1N1 NA IC50)
Target Compound Data	CC50: 91.6 ± 3.4 μM (MCF7); Selectivity ratio (CC50/H1N1 IC50): 19.9
Comparator Or Baseline	GA-T-Q: CC50 28.2 ± 0.8 μM, selectivity ratio 5.0; GA-T-N: CC50 24.4 ± 2.4 μM; GA-Sz: CC50 50.6 ± 0.1 μM; GA-S: CC50 80.9 ± 6.8 μM
Quantified Difference	TR CC50 is 3.2-fold higher than T-Q (91.6 vs. 28.2 μM). TR selectivity ratio is 4.0-fold higher than T-Q (19.9 vs. 5.0)
Conditions	MCF7 human breast cancer cell line; CC50 determined by standard cytotoxicity assay (n = 3 independent replicates, means ± SD)

Why This Matters

For cell-based antiviral screening campaigns, TR's lower cytotoxicity allows testing at higher concentrations (up to ~90 μM) before confounding cytotoxicity emerges, expanding the usable concentration range for mechanistic studies.

• [1] Zhu, Q. et al. (2015). Inhibition of neuraminidase by Ganoderma triterpenoids and implications for neuraminidase inhibitor design. Scientific Reports, 5, 13194. Table 2 & Supplementary Table S1. View Source

In Silico Docking Scores vs T-Q for NA Subtypes

Computational docking studies provide structural rationale for TR's differential activity. Against H5N1 NA, ganoderic acid TR achieved a docking score of –39.1, compared to –33.9 for ganoderic acid T-Q and –35.1 for oseltamivir (the clinical standard) . Against H1N1 NA (2009 pandemic strain), TR's score of –43.3 was more negative than both T-Q (–35.1) and oseltamivir (–40.9) . Critically, TR engages all nine amino acid residues involved in oseltamivir–H5N1 NA interaction, whereas T-Q engages only eight of nine . TR's additional hydrogen bond to Glu276 (via the R5 hydroxyl) and hydrophobic contact network with 12 residues likely underpin this binding advantage .

Evidence Dimension	In silico docking score (CScore) reflecting predicted binding affinity
Target Compound Data	H5N1 NA score: –39.1; H1N1 NA score: –43.3; engages 9/9 oseltamivir-contact residues in H5N1 NA
Comparator Or Baseline	GA-T-Q: H5N1 –33.9, H1N1 –35.1 (8/9 residues); Oseltamivir: H5N1 –35.1, H1N1 –40.9 (8/9 residues)
Quantified Difference	TR docking score is 15.4% more negative (H5N1) and 23.5% more negative (H1N1) than T-Q; TR also surpasses oseltamivir by 11.4% (H5N1) and 5.9% (H1N1)
Conditions	In silico molecular docking using crystal structures of H5N1 and H1N1 (2009 pandemic) neuraminidase; docking scores calculated using standard scoring function (n = 3)

Why This Matters

For computational chemistry and fragment-based design programs, TR's superior docking scores and comprehensive residue engagement make it a more instructive scaffold than T-Q for deriving NA inhibitor pharmacophore models.

• [1] Zhu, Q. et al. (2015). Inhibition of neuraminidase by Ganoderma triterpenoids. Scientific Reports, 5, 13194. Table 3 (docking scores). View Source
• [2] Zhu, Q. et al. (2015). Scientific Reports, 5, 13194. Section 'Binding site and interactions of Ganoderma triterpenoids with NA' describing residue engagement. View Source

C-26 Carboxyl Essential for 5α-Reductase Inhibition

The C-26 carboxyl group on the side chain of ganoderic acid TR is essential for 5α-reductase inhibitory activity. The methyl ester derivative of ganoderic acid TR (prepared by methylation of the C-26 carboxyl) exhibited considerably lower 5α-reductase inhibitory activity compared to the parent compound . This functional group requirement is consistent with SAR observed across the ganoderic acid family: ganoderic acid DM, which also bears a free C-26 carboxyl, retains 5α-reductase activity (IC50 10.6 μM), whereas ganoderic acids A and D—which lack this free carboxyl motif—show markedly reduced or absent 5α-reductase inhibition . This finding establishes the C-26 carboxyl as a pharmacophoric requirement rather than a general triterpenoid property.

Evidence Dimension	5α-reductase inhibitory activity: parent acid vs. methyl ester derivative
Target Compound Data	Ganoderic acid TR (free acid): IC50 8.5 μM against 5α-reductase
Comparator Or Baseline	Ganoderic acid TR methyl ester: considerably lower inhibitory activity (quantified as 'much less inhibitory' vs. parent in original publication)
Quantified Difference	Qualitative but pronounced reduction: methyl ester virtually abolishes 5α-reductase inhibition, confirming carboxyl essentiality
Conditions	5α-reductase inhibition assay using rat liver microsomes; methyl ester prepared by standard methylation of the C-26 carboxyl group

Why This Matters

For medicinal chemistry teams procuring TR as a starting scaffold, this SAR milestone identifies the C-26 carboxyl as an inviolable pharmacophoric feature. Any derivatization strategy (e.g., prodrug design) must preserve or temporarily mask this group without permanent modification.

• [1] Liu, J., Shimizu, K., & Kondo, R. (2006). Ganoderic acid TR, a new lanostanoid with 5α-reductase inhibitory activity. Natural Product Communications, 1(5), 345–350. View Source
• [2] Liu, J. et al. (2012). Quantitative determination of the representative triterpenoids in the extracts of Ganoderma lucidum. Food Chemistry, 133(3), 1034–1038. View Source
• [3] Fatmawati, S. et al. (2011). Ganoderic acid D and its derivatives as 5α-reductase inhibitors. Bioorganic & Medicinal Chemistry Letters, 21(24), 7297–7300. View Source

NA Subtype Spectrum vs T-Q Including Resistant Mutants

At a screening concentration of 200 μM, ganoderic acid TR achieved inhibition rates of 87.4 ± 1.6% (H1N1 2009 pandemic), 57.7 ± 0.9% (H1N1 N295S oseltamivir-resistant mutant), 59.2 ± 1.9% (H3N2 E119V oseltamivir-resistant), and 96.5 ± 0.3% (H5N1 avian) . This places TR as the top inhibitor among 31 tested Ganoderma triterpenoids against H1N1, H5N1, and H3N2 subtypes . Critically, TR maintained >50% inhibition against the N295S mutant (conferring oseltamivir resistance), whereas many comparators including ganoderic acid S and Sz dropped below 35% against this mutant . However, TR's antiviral activity against live oseltamivir-resistant H1N1 virus was limited by cytotoxicity, yielding low Selective Index values of 1.22 (H1N1 resistant) and 1.8 (influenza B) in MDCK cell-based assays .

Evidence Dimension	NA inhibition rate (%) at 200 μM across four NA subtypes
Target Compound Data	H1N1: 87.4%; H1N1 N295S: 57.7%; H3N2 E119V: 59.2%; H5N1: 96.5%
Comparator Or Baseline	GA-T-Q: H1N1 81.7%, N295S 62.7%, H3N2 55.4%, H5N1 94.4%. GA-S: H1N1 69.4%, N295S 34.1%, H3N2 44.9%, H5N1 86.7%. GA-DM: H1N1 50.4%, N295S 19.0%, H3N2 28.8%, H5N1 55.2%
Quantified Difference	TR outperforms GA-S by 23.6 percentage points on N295S mutant (57.7 vs. 34.1%); TR outperforms GA-DM by 38.7 percentage points on N295S (57.7 vs. 19.0%); TR is the #1 or #2 inhibitor for 4/5 tested NA subtypes
Conditions	In vitro recombinant NA inhibition assay, 200 μM compound, n = 3 independent replicates, means ± SD

Why This Matters

For antiviral screening programs targeting drug-resistant influenza strains, TR offers broader subtype coverage than its closest analog T-Q against H1N1 and H3N2 variants, while substantially outperforming second-tier comparators like GA-DM and GA-S against the clinically relevant N295S resistance mutation.

• [1] Zhu, Q. et al. (2015). Scientific Reports, 5, 13194. Table 1 (inhibition rates across five NA subtypes). View Source
• [2] Zhu, Q. et al. (2015). Scientific Reports, 5, 13194. Results: 'For each NA subtype except NA (H7N9), ganoderic acid T-Q (1) and ganoderic acid TR (2) showed the highest levels of inhibition.' View Source
• [3] Zhu, Q. et al. (2015). Scientific Reports, 5, 13194. Supplementary Table S1 (antiviral SI values: 1.22 and 1.8). View Source

Ganoderic Acid TR Application Scenarios

Dual-Pathway NA/5α-Reductase Crosstalk Studies

Ganoderic acid TR is uniquely suited as a probe compound for laboratories investigating the intersection of androgen signaling and influenza virus biology. Unlike ganoderic acid T-Q (which lacks 5α-reductase activity) or ganoderic acid DM (which lacks potent NA inhibition), TR simultaneously inhibits both targets with quantified potency: 5α-reductase IC50 8.5 μM and H1N1 NA IC50 4.6 μM . This dual activity is mechanistically non-trivial, as the C-26 carboxyl group essential for 5α-reductase inhibition is distinct from the R5 hydroxyl and backbone A scaffold required for NA engagement . Researchers studying host–pathogen interactions where androgen levels modulate viral entry or replication can deploy TR as a single-agent tool to interrogate both pathways simultaneously, reducing experimental variables compared to co-administration of two separate compounds.

Preferred Docking Scaffold for NA Inhibitor Design

For computational drug design groups developing next-generation neuraminidase inhibitors, ganoderic acid TR provides a structurally superior starting scaffold. TR achieves a more negative docking score than both ganoderic acid T-Q and oseltamivir against H5N1 NA (–39.1 vs. –33.9 vs. –35.1) and H1N1 NA (–43.3 vs. –35.1 vs. –40.9) . Moreover, TR's unique hydrogen bond to Glu276 (absent in T-Q) and engagement of all nine oseltamivir-contact residues in the H5N1 NA active site offer additional binding determinants exploitable in fragment-growing or scaffold-hopping campaigns. The lower cytotoxicity of TR (CC50 91.6 μM) relative to T-Q (CC50 28.2 μM) further supports its use as a lead-like template, as downstream optimization can tolerate some potency loss without immediate cytotoxicity liability.

5α-Reductase Inhibitor Benchmarking and HPLC Quality Control

Ganoderic acid TR serves as a validated quantitative marker for assessing 5α-reductase inhibitory potency in Ganoderma lucidum-derived extracts and nutraceutical preparations. Research by Liu et al. (2012) demonstrated that the growth stage exhibiting the highest concentration of ganoderic acid TR and DM also showed the strongest 5α-reductase inhibitory activity, establishing TR content as a reliable potency indicator . The compound's superior potency (IC50 8.5 μM) compared to co-occurring DM (IC50 10.6 μM) means that extract standardization against TR provides a conservative (most stringent) quality benchmark. HPLC methods with detection at 252 nm have been validated for simultaneous quantification of TR alongside ganoderic acids DM, A, and D in G. lucidum matrices .

In Vitro Antiviral Screening for Broad NA Subtype Coverage

For influenza antiviral screening programs that aim to identify compounds with activity across multiple NA subtypes including clinically relevant resistance mutants, ganoderic acid TR is the top-performing natural triterpenoid comparator. Among 31 tested Ganoderma triterpenoids, TR achieved the highest inhibition rates against H1N1 (87.4%), H5N1 (96.5%), and H3N2 E119V (59.2%) subtypes , and maintained 57.7% inhibition against the N295S oseltamivir-resistant mutant—substantially exceeding ganoderic acid S (34.1%) and ganoderic acid DM (19.0%) . TR can therefore function as a natural-product positive control or reference inhibitor in screening cascades that prioritize broad-spectrum N1/N2 coverage. However, users must account for TR's limited antiviral efficacy in live-virus assays (SI values of 1.22–1.8 against resistant strains) , making it most appropriate for biochemical (cell-free) NA inhibition screens rather than viral replication assays.

• [1] Liu, J., Shimizu, K., & Kondo, R. (2006). Ganoderic acid TR, a new lanostanoid with 5α-reductase inhibitory activity. Natural Product Communications, 1(5), 345–350. IC50 8.5 μM. View Source
• [2] Zhu, Q. et al. (2015). Inhibition of neuraminidase by Ganoderma triterpenoids. Scientific Reports, 5, 13194. Tables 1–3. View Source
• [3] Zhu, Q. et al. (2015). Scientific Reports, 5, 13194. Section on TR-H5N1 interactions: hydrogen bond to Glu276 and 12 hydrophobic contacts. View Source
• [4] Liu, J. et al. (2012). Quantitative determination of the representative triterpenoids in Ganoderma lucidum extracts using HPLC. Food Chemistry, 133(3), 1034–1038. DOI: 10.1016/j.foodchem.2012.01.034 View Source
• [5] Zhu, Q. et al. (2015). Scientific Reports, 5, 13194. Supplementary Table S1: SI values 1.22 (H1N1 resistant) and 1.8 (influenza B). View Source